3-(4-Methoxyphenyl)sulfonylchromen-2-one

• IUPAC Name: 3-(4-methoxyphenyl)sulfonylchromen-2-one
• InChI: InChI=1S/C16H12O5S/c1-20-12-6-8-13(9-7-12)22(18,19)15-10-11-4-2-3-5-14(11)21-16(15)17/h2-10H,1H3
• InChI Key: SOEJVYUZWGPLDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C16H12O5S
• Molecular Weight: 316.3 g/mol
• CAS No.: 904449-34-9

Description

3-(4-Methoxyphenyl)sulfonylchromen-2-one is a useful research compound. Its molecular formula is C16H12O5S and its molecular weight is 316.33. The purity is usually 95%.
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Scientific Research Applications

Antitumor Sulfonamides

Compounds from sulfonamide-focused libraries, including those with structural features related to 3-(4-Methoxyphenyl)sulfonylchromen-2-one, have been evaluated for their antitumor properties. A study highlights the evaluation of these compounds in cell-based antitumor screens and their effects on cell cycle inhibition. The research identifies potent cell cycle inhibitors that have progressed to clinical trials, underlining the significance of sulfonamides in developing antitumor agents (Owa et al., 2002).

Proton Exchange Membranes

Research into poly(arylene ether sulfone)s with sulfonated side chains, possibly related to the chemical structure of this compound, has demonstrated their potential as proton exchange membranes for fuel cell applications. These materials exhibit high proton conductivity and thermal stability, suggesting their utility in sustainable energy technologies (Kim et al., 2008).

Luminescent Sensing and Gas Sorption

Lanthanide-organic frameworks incorporating sulfonate-carboxylate ligands have been synthesized and characterized for their properties in gas sorption, proton conductivity, and luminescent sensing of metal ions. This research illustrates the versatility of sulfonate-functionalized materials in environmental monitoring and sensor technologies (Zhou et al., 2016).

Biomimetic Oxidation Studies

Studies on the oxidation of sulfides, including those with methoxy and sulfonyl groups, have contributed to understanding the mechanisms of biomimetic and microsomal oxidations. These insights are vital for developing synthetic methodologies and understanding metabolic processes in biological systems (Baciocchi et al., 1997).

Fuel Cell Technology

Research on poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains indicates their potential in improving fuel cell performance. These membranes showcase a balance between proton conductivity and water uptake, essential for efficient fuel cell operation (Wang et al., 2012).